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Compound of Interest

Compound Name: Sericic Acid

Cat. No.: B1217281 Get Quote

This in-depth technical guide provides a comprehensive review of Sericic Acid, tailored for

researchers, scientists, and drug development professionals. It covers the chemical properties,

biological activities, and available experimental data on this natural compound.

Introduction
Sericic acid is a pentacyclic triterpenoid compound that has been isolated from various plant

sources, notably from the roots of Terminalia sericea and the stem bark of Vochysia divergens.

[1][2][3] It is recognized for a range of biological activities, including antibacterial, antifungal,

anti-inflammatory, and antioxidant properties.[1][4][5] Furthermore, it has been identified as a

weak inhibitor of phosphodiesterase 4 (PDE4).[2][4] This guide synthesizes the current

scientific knowledge on Sericic Acid, presenting its chemical characteristics, biological effects,

and the methodologies used for its study.

Chemical Properties
Sericic acid is characterized by the following molecular and physical properties:
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Property Value Reference

Molecular Formula C₃₀H₄₈O₆ [6]

Molecular Weight 504.7 g/mol [6]

IUPAC Name

(1S,4aR,6aR,6aS,6bR,8aR,9S

,10R,11R,12aR,14bS)-1,10,11

-trihydroxy-9-

(hydroxymethyl)-2,2,6a,6b,9,12

a-hexamethyl-

1,3,4,5,6,6a,7,8,8a,10,11,12,1

3,14b-tetradecahydropicene-

4a-carboxylic acid

[6]

CAS Number 55306-03-1 [5][6]

Synonyms
2,3,19,23-Tetrahydroxyolean-

12-en-28-oic acid
[6]

Appearance White crystalline solid [4]

Solubility

Soluble in DMSO, ethanol, or

dimethylformamide. Sparingly

soluble in water.

[7]

Biological Activities and Quantitative Data
Sericic acid has been reported to exhibit several biological activities. However, quantitative

data, such as IC₅₀ and MIC values, are limited in the available literature.
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Biological Activity Target/Test System Result Reference

Antibacterial Shigella sonnei MIC: 0.078 µg/mL [1]

Gram-positive and

Gram-negative

bacteria

Active, but specific

MIC values for other

strains are not

reported.

[1]

Antifungal Not specified

Reported activity, but

no quantitative data is

available.

[2][4]

Anti-inflammatory Not specified

Reported activity, but

no IC₅₀ values are

available.

[2][4]

Antioxidant Not specified

Reported activity, but

no quantitative data is

available.

[1][4]

PDE4 Inhibition Phosphodiesterase 4
Weak inhibitor, but no

IC₅₀ value is available.
[2][4]

Experimental Protocols
Detailed, step-by-step experimental protocols for the isolation and biological evaluation of

Sericic Acid are not extensively documented in publicly available literature. However, based

on existing studies, the following outlines the general methodologies employed.

Extraction and Isolation of Sericic Acid from Terminalia
sericea
The isolation of Sericic Acid from the roots of Terminalia sericea typically involves a multi-step

process of extraction and chromatographic purification.[1]

Workflow for Extraction and Isolation:
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Extraction and Isolation of Sericic Acid.

Protocol Outline:

Preparation of Plant Material: The roots of Terminalia sericea are collected, dried, and

ground into a fine powder.

Extraction: The powdered root material is extracted with a solvent mixture of

dichloromethane and methanol (1:1 v/v). This process yields a crude extract containing a

mixture of phytochemicals.[1]

Initial Fractionation: The crude extract is subjected to silica gel column chromatography to

separate the components based on polarity, resulting in several fractions.[1]

Further Purification: Fractions showing the presence of Sericic Acid (as determined by

preliminary analysis like TLC) are further purified using additional column chromatography

techniques, such as silica gel and Sephadex LH-20 columns.[1]

Final Purification: The final purification of the enriched fractions is achieved using preparative

high-performance liquid chromatography coupled with mass spectrometry (prep-HPLC-MS)

to yield pure Sericic Acid.[1]

Antibacterial Activity Assay (Microdilution Method)
The antibacterial activity of Sericic Acid, particularly the determination of the Minimum

Inhibitory Concentration (MIC), is typically performed using a broth microdilution method.

Workflow for MIC Determination:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1217281?utm_src=pdf-body-img
https://www.benchchem.com/product/b1217281?utm_src=pdf-body
https://univendspace.univen.ac.za/items/06220c67-70fd-4511-8300-d001e8413cd0
https://univendspace.univen.ac.za/items/06220c67-70fd-4511-8300-d001e8413cd0
https://www.benchchem.com/product/b1217281?utm_src=pdf-body
https://univendspace.univen.ac.za/items/06220c67-70fd-4511-8300-d001e8413cd0
https://www.benchchem.com/product/b1217281?utm_src=pdf-body
https://univendspace.univen.ac.za/items/06220c67-70fd-4511-8300-d001e8413cd0
https://www.benchchem.com/product/b1217281?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare Sericic Acid
Stock Solution

Perform Serial Dilutions
in 96-well Plate

Inoculate with
Bacterial Suspension

Incubate at 37°C
for 18-24 hours

Observe for
Bacterial Growth

Determine MIC
(Lowest concentration with

no visible growth)

Click to download full resolution via product page

Workflow for Determining Minimum Inhibitory Concentration.

Protocol Outline:

Preparation of Test Compound: A stock solution of Sericic Acid is prepared in a suitable

solvent (e.g., DMSO).

Serial Dilution: Two-fold serial dilutions of the Sericic Acid stock solution are made in a 96-

well microtiter plate containing a suitable bacterial growth medium (e.g., Mueller-Hinton

broth).

Inoculation: Each well is inoculated with a standardized suspension of the test bacterium

(e.g., Shigella sonnei) to a final concentration of approximately 5 x 10⁵ CFU/mL.

Controls: Positive (broth with bacteria, no compound) and negative (broth only) controls are

included.

Incubation: The plate is incubated at 37°C for 18-24 hours.

MIC Determination: The MIC is determined as the lowest concentration of Sericic Acid at

which there is no visible growth of the bacteria.[1]

Signaling Pathways
Currently, there is a lack of specific information in the scientific literature detailing the signaling

pathways modulated by Sericic Acid. While related compounds have been studied for their

effects on pathways such as NF-κB and MAPK, no such data is available for Sericic Acid
itself. The weak inhibitory activity against PDE4 suggests a potential to modulate intracellular

cyclic AMP (cAMP) levels, which can, in turn, influence various downstream signaling

cascades. However, this has not been experimentally confirmed for Sericic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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